5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• Molecular Formula: C27H22N4O4
• Molecular Weight: 466.5 g/mol
• IUPAC Name: (5E)-5-[(2,5-dimethyl-1-quinolin-6-ylpyrrol-3-yl)methylidene]-1-(4-methoxyphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C27H22N4O4/c1-16-13-19(17(2)30(16)21-8-11-24-18(14-21)5-4-12-28-24)15-23-25(32)29-27(34)31(26(23)33)20-6-9-22(35-3)10-7-20/h4-15H,1-3H3,(H,29,32,34)/b23-15+
• InChI Key: IJKNNMOYPFGRDC-HZHRSRAPSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)/C=C/4\C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)OC
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)N=CC=C3)C)C=C4C(=O)NC(=O)N(C4=O)C5=CC=C(C=C5)OC

Description

5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a pyrimidinetrione derivative that exhibits promising biological activities, making it a valuable tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, studies have shown that this compound exerts its biological activities through various mechanisms, including the inhibition of reactive oxygen species (ROS) production, the modulation of signaling pathways, and the induction of apoptosis.
Biochemical and Physiological Effects:
5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione exhibits various biochemical and physiological effects. This compound has been shown to exhibit potent antioxidant activity, which helps to protect cells from oxidative damage. Additionally, this compound exhibits anti-inflammatory activity, which helps to reduce inflammation in various tissues. Moreover, this compound exhibits anti-tumor activity, which makes it a potential candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in lab experiments is its potent biological activities. This compound exhibits a wide range of activities, making it a valuable tool for investigating various biochemical and physiological processes. However, one of the limitations of using this compound is its relatively complex synthesis process, which can make it challenging to obtain in large quantities.
List of

Future Directions

1. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in cancer treatment.
2. Investigating the mechanism of action of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in various biological processes.
3. Developing new synthetic routes for the production of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione to improve its availability.
4. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in neurodegenerative diseases.
5. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in cardiovascular diseases.
6. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in metabolic disorders.
7. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in infectious diseases.
8. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in autoimmune diseases.
9. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in drug delivery systems.
10. Investigating the potential applications of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione in gene therapy.

Synthesis Methods

The synthesis of 5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione involves a multi-step process. The starting material for the synthesis is 4-methoxybenzaldehyde, which is reacted with ethyl acetoacetate in the presence of a base to form the corresponding enol. This enol is then reacted with 2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrole-3-carbaldehyde in the presence of a catalyst to form the pyrrole intermediate. The final step involves the reaction of the pyrrole intermediate with ethyl cyanoacetate in the presence of a base to form the desired product.

Scientific Research Applications

5-{[2,5-dimethyl-1-(6-quinolinyl)-1H-pyrrol-3-yl]methylene}-1-(4-methoxyphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential applications in various fields of research. This compound exhibits potent antioxidant, anti-inflammatory, and anti-tumor activities, making it a valuable tool for investigating various biochemical and physiological processes.